Cas no 2229240-00-8 (1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2229240-00-8
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5952981
• PubChem ID: 165967165
• Update Time: 2025-05-24

1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid
• 2229240-00-8
• 1-[(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1771229

• Inchi： 1S/C13H20N2O2/c1-12(2,3)10-7-9(15(4)14-10)8-13(5-6-13)11(16)17/h7H,5-6,8H2,1-4H3,(H,16,17)
• InChI Key： NVTFGKZDPRZCCE-UHFFFAOYSA-N
• SMILES： OC(C1(CC2=CC(C(C)(C)C)=NN2C)CC1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid

Research Briefing on 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 2229240-00-8)

1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid (CAS: 2229240-00-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and cyclopropane carboxylic acid moieties, exhibits promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have explored its potential applications in drug discovery and development, focusing on its mechanism of action, pharmacokinetics, and therapeutic efficacy.

The synthesis of 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Preliminary in vitro studies have demonstrated its ability to interact with key enzymes and receptors, suggesting its utility as a lead compound for further optimization. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use in therapeutic formulations.

One of the most notable findings from recent research is the compound's selective inhibition of specific inflammatory pathways. In animal models, it has shown efficacy in reducing inflammation with minimal off-target effects, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated, revealing favorable properties such as good oral bioavailability and a reasonable half-life. These attributes position it as a viable candidate for further preclinical and clinical development.

Despite these promising results, challenges remain in the development of 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid. For instance, its solubility in aqueous solutions is limited, which may necessitate the development of novel formulation strategies to enhance its delivery. Furthermore, comprehensive toxicological studies are required to ensure its safety profile before advancing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate its transition from bench to bedside.

In conclusion, 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)methylcyclopropane-1-carboxylic acid represents a significant advancement in the search for new therapeutic agents. Its unique chemical structure and promising biological activity underscore its potential as a key player in future drug development. Continued research and investment in this compound are essential to fully realize its therapeutic benefits and address the unmet medical needs in various disease areas.